(S)-tert-Butyl 2-amino-2-phenylacetate hydrochloride

• IUPAC Name: tert-butyl (2S)-2-amino-2-phenylacetate;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9;/h4-8,10H,13H2,1-3H3;1H/t10-;/m0./s1
• InChI Key: CBYKTKOQAVJTOU-PPHPATTJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C1=CC=CC=C1)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](C1=CC=CC=C1)N.Cl
• Molecular Formula: C12H18ClNO2
• DSSTOX Substance ID: DTXSID20662684
• Molecular Weight: 243.73 g/mol
• CAS No.: 161879-12-5

Description

“(S)-tert-Butyl 2-amino-2-phenylacetate hydrochloride” is a chemical compound with the molecular formula C9H12ClNO2. It is a derivative of phenylglycine, which is an amino acid with a phenyl ring bonded to the alpha-carbon of glycine.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string COC(=O)C@HN.Cl. This indicates that the molecule contains a phenyl ring (C1=CC=CC=C1), an amino group (N), a carboxyl group (C(=O)O), and a methyl group (CH3), all attached to a central carbon atom.

Scientific Research Applications

• Chemical Synthesis and Derivative Analysis :

  • Muskiet et al. (1981) developed a capillary gas-chromatographic method for simultaneous quantitative determination of several derivatives, including those formed from aromatic amino acids, which may be relevant to the metabolism of compounds like (S)-tert-Butyl 2-amino-2-phenylacetate hydrochloride (Muskiet et al., 1981).
  • Jankowski et al. (1999) presented a method for the preparation of enantiomers of tert-butyl(methyl)phenylsilane, which might be relevant for understanding the synthesis of similar compounds (Jankowski et al., 1999).

• Application in Acylation Reactions :

  • Harris and Wilson (2009) described the use of tert.-Butyl amino carbonate as an acylating reagent for amino acids or amines, which could be pertinent in reactions involving this compound (Harris & Wilson, 2009).

• Organic Acid Analysis in Microbiology :

  • Rimbault et al. (1993) conducted an organic acid analysis as tert-butyldimethylsiyl derivatives in cultures of a thermophilic sulfur-dependent anaerobic archaeon, which might offer insights into the metabolic pathways related to compounds like this compound (Rimbault et al., 1993).

• Stereocontrolled Synthesis of Amino Acid Derivatives :

  • Easton (1994) explored the stereocontrolled synthesis of β-hydroxyphenylalanine and β-hydroxytyrosine derivatives, a process potentially relevant to the synthesis or modification of this compound (Easton, 1994).

• Pharmacokinetics and Metabolism Studies :

  • Guentert et al. (1984) investigated the pharmacokinetics of a related compound, which could provide a framework for understanding how this compound behaves in biological systems (Guentert et al., 1984).

• Novel Synthesis Methods and Characterization :

  • Tressler and Zondlo (2014) synthesized (2S,4R)- and (2S,4S)-perfluoro-tert-butyl 4-hydroxyproline, providing insight into new methods for synthesizing complex amino acid derivatives (Tressler & Zondlo, 2014).

• Analytical Methods for Amino Acids :

  • Tsuge et al. (2002) described a gas chromatographic-mass spectrometric method for the determination of specific amino acids, which could be applied to analyze derivatives of this compound (Tsuge et al., 2002).

Mechanism of Action

Target of Action

H-Phg-OtBu.HCl is a derivative of glycine , an amino acid . Amino acids are fundamental building blocks of proteins and play crucial roles in numerous biological processes. The primary targets of H-Phg-OtBu.HCl are likely to be proteins or enzymes that interact with glycine or its derivatives.

Mode of Action

Glycine and its derivatives are known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .

Result of Action

The molecular and cellular effects of H-Phg-OtBu.HCl’s action are likely to be diverse, given the wide range of processes in which glycine and its derivatives are involved. These effects could include modulation of hormone secretion, energy supply during physical activity, cognitive performance under stress, and protection against muscle damage .

Biochemical Analysis

Biochemical Properties

H-Phg-OtBu.HCl plays a significant role in biochemical reactions, particularly as a glycine derivative. It interacts with several enzymes and proteins, influencing their activity and stability. For instance, H-Phg-OtBu.HCl is known to interact with amino acid derivatives and ergogenic supplements, which are recognized for their benefits in enhancing physical and mental performance . The nature of these interactions often involves binding to specific sites on the enzymes or proteins, thereby modulating their function.

Cellular Effects

H-Phg-OtBu.HCl has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, amino acid derivatives like H-Phg-OtBu.HCl are known to influence the secretion of anabolic hormones, supply fuel during exercise, and prevent exercise-induced muscle damage . These effects are crucial for maintaining cellular homeostasis and promoting overall cell health.

Molecular Mechanism

The molecular mechanism of H-Phg-OtBu.HCl involves its interaction with biomolecules at the molecular level. This compound exerts its effects through binding interactions with enzymes and proteins, leading to enzyme inhibition or activation. Additionally, H-Phg-OtBu.HCl can induce changes in gene expression, thereby influencing various cellular processes . These molecular interactions are essential for understanding the compound’s role in biochemical pathways and its potential therapeutic applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of H-Phg-OtBu.HCl can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that H-Phg-OtBu.HCl is stable under specific storage conditions, such as -20°C for up to three years . Repeated freeze-thaw cycles should be avoided to maintain its efficacy. Long-term effects observed in in vitro and in vivo studies include sustained modulation of cellular processes and potential therapeutic benefits.

Dosage Effects in Animal Models

The effects of H-Phg-OtBu.HCl vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing physical performance and preventing muscle damage. At higher doses, toxic or adverse effects may be observed . It is essential to determine the optimal dosage to maximize the compound’s benefits while minimizing potential risks.

Metabolic Pathways

H-Phg-OtBu.HCl is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. As a glycine derivative, it plays a role in amino acid metabolism and can influence the production of various metabolites . Understanding these metabolic pathways is crucial for elucidating the compound’s overall impact on cellular function and health.

Transport and Distribution

The transport and distribution of H-Phg-OtBu.HCl within cells and tissues involve specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . Proper transport and distribution are essential for the compound’s efficacy and its ability to exert its biochemical effects.

Subcellular Localization

H-Phg-OtBu.HCl’s subcellular localization is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular localization helps in elucidating its precise role in cellular processes and its potential therapeutic applications.